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N-Demethylivabradine N-Demethylivabradine
Brand Name: Vulcanchem
CAS No.: 215935-23-2
VCID: VC0104516
InChI: InChI=1S/C26H34N2O5/c1-30-22-11-17-6-9-28(26(29)14-18(17)12-23(22)31-2)8-5-7-27-16-20-10-19-13-24(32-3)25(33-4)15-21(19)20/h11-13,15,20,27H,5-10,14,16H2,1-4H3/t20-/m1/s1
SMILES: COC1=C(C=C2CC(=O)N(CCC2=C1)CCCNCC3CC4=CC(=C(C=C34)OC)OC)OC
Molecular Formula: C26H34N2O5
Molecular Weight: 454.6 g/mol

N-Demethylivabradine

CAS No.: 215935-23-2

Reference Standards

VCID: VC0104516

Molecular Formula: C26H34N2O5

Molecular Weight: 454.6 g/mol

N-Demethylivabradine - 215935-23-2

CAS No. 215935-23-2
Product Name N-Demethylivabradine
Molecular Formula C26H34N2O5
Molecular Weight 454.6 g/mol
IUPAC Name 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one
Standard InChI InChI=1S/C26H34N2O5/c1-30-22-11-17-6-9-28(26(29)14-18(17)12-23(22)31-2)8-5-7-27-16-20-10-19-13-24(32-3)25(33-4)15-21(19)20/h11-13,15,20,27H,5-10,14,16H2,1-4H3/t20-/m1/s1
Standard InChIKey NMQMGNXUIKUPAF-HXUWFJFHSA-N
Isomeric SMILES COC1=C(C=C2CC(=O)N(CCC2=C1)CCCNC[C@H]3CC4=CC(=C(C=C34)OC)OC)OC
SMILES COC1=C(C=C2CC(=O)N(CCC2=C1)CCCNCC3CC4=CC(=C(C=C34)OC)OC)OC
Canonical SMILES COC1=C(C=C2CC(=O)N(CCC2=C1)CCCNCC3CC4=CC(=C(C=C34)OC)OC)OC
Synonyms 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]amino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one; N-Demethylivabradine; S 18982
PubChem Compound 10389261
Last Modified Nov 11 2021
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